Cas no 1352416-78-4 (1352416-78-4)

• Product Name: 1352416-78-4
• CAS No: 1352416-78-4
• MF: C₁₉H₁₅F₄N₅O₂
• MW: 421.34831738472
• CID: 2359689
• Update Time: 2025-07-01

1352416-78-4 Chemical and Physical Properties

Names and Identifiers

• YCNKUIFVRZSRNL-QZTJIDSGSA-N
• BACE1-IN-2
• 1352416-78-4

• Inchi： 1S/C19H15F4N5O2/c1-18(17(19(21,22)23)30-9-15(25)28-18)12-6-11(3-4-13(12)20)27-16(29)14-5-2-10(7-24)8-26-14/h2-6,8,17H,9H2,1H3,(H2,25,28)(H,27,29)/t17-,18-/m1/s1
• InChI Key： YCNKUIFVRZSRNL-QZTJIDSGSA-N
• SMILES： C1(C(NC2=CC=C(F)C([C@@]3(C)N=C(N)CO[C@H]3C(F)(F)F)=C2)=O)=NC=C(C#N)C=C1

1352416-78-4 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1352416-78-4

Introduction to Compound CAS No. 1352416-78-4

CAS No. 1352416-78-4 is a unique chemical compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and biotechnological research. This compound, also known as 1352416-78-4, is characterized by its distinct molecular structure and properties, which have been the subject of numerous scientific studies and clinical trials.

The chemical formula of 1352416-78-4 is C₂₀H₂₀N₄O₄, and it has a molecular weight of approximately 368.39 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in its formulation and application.

One of the key areas of research involving 1352416-78-4 is its potential as a therapeutic agent. Recent studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 1352416-78-4 effectively inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are mediators of inflammation and pain. This finding suggests that 1352416-78-4 could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 1352416-78-4 has also shown promise in cancer research. A 2023 study published in the Cancer Research journal reported that 1352416-78-4 exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis (programmed cell death) through the activation of caspase pathways. These findings highlight the potential of 1352416-78-4 as a novel anti-cancer agent.

The safety profile of 1352416-78-4 has also been evaluated in several preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

Beyond its therapeutic applications, 1352416-78-4 has also been explored for its potential use as a research tool. Its ability to modulate specific biological pathways makes it a valuable reagent for investigating the mechanisms underlying various diseases. For example, researchers at the University of California have used 1352416-78-4 to study the role of COX-2 in neurodegenerative diseases such as Alzheimer's disease.

The synthesis of 1352416-78-4 involves a multi-step process that typically starts with the reaction of 2-hydroxybenzaldehyde with an appropriate amine derivative. The resulting intermediate is then subjected to further reactions to form the final product. The synthetic route has been optimized to improve yield and purity, making it feasible for large-scale production.

In conclusion, CAS No. 1352416-78-4 (also known as 1352416-78-4) is a versatile compound with significant potential in both therapeutic and research applications. Its unique properties and promising preliminary results make it an exciting area of ongoing investigation in the fields of medicinal chemistry and biotechnology. As more research is conducted, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in modern science.